2-(4-chlorophenoxy)-N-(furan-3-ylmethyl)-2-methyl-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(furan-3-ylmethyl)-2-methyl-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C20H20ClNO3S/c1-20(2,25-17-7-5-16(21)6-8-17)19(23)22(12-15-9-10-24-14-15)13-18-4-3-11-26-18/h3-11,14H,12-13H2,1-2H3
• InChI Key: LEYRXNPNWAPCPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N(CC1=COC=C1)CC2=CC=CS2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClNO3S
• Molecular Weight: 389.9 g/mol
• CAS No.: 1428359-78-7

Description

2-(4-chlorophenoxy)-N-(furan-3-ylmethyl)-2-methyl-N-(thiophen-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C20H20ClNO3S and its molecular weight is 389.89. The purity is usually 95%.
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Scientific Research Applications

Radical Relatives and Redox Reactions

Furan and thiophene diarylmethenes show promise as redox-active ligands for metal centers, useful in developing nontraditional redox reactions. This research suggests potential applications in stoichiometric and catalytic redox processes, with a focus on the selective meso-deprotonations of diarylmethanes to form π-conjugated anions. The study demonstrates the facile one-electron oxidation of these anions, enabling the isolation of neutral radicals. Such compounds offer intriguing possibilities as ligands for redox-inert metal centers in noninnocent partnerships for redox reactions (Curcio et al., 2018).

Root Growth-Inhibitory Activity

N-substituted 2-(2-chloroacetamido)-3-(furan-2-yl)propanamides demonstrate potent root growth-inhibitory activity towards rape seedlings. This indicates a potential application in agricultural research, particularly in the development of herbicides or growth regulators (Kitagawa & Asada, 2005).

Heterocyclic Chemistry and Drug Design

The synthesis of heterocyclic compounds like indeno[1,2-b]thiophenes, indeno[2,1-b]-thiophenes, and indeno[2,1-b]furans with acrylic acid units showcases the versatility of furan and thiophene derivatives in creating pharmacologically relevant structures. This opens avenues in drug design, especially for molecules requiring specific structural features for biological activity (Jeon & Lee, 2008).

Antimicrobial Schiff Bases

The synthesis and characterization of Schiff bases from 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes highlight the antimicrobial potential of these compounds. Such research points to applications in developing new antimicrobial agents, with the possibility of exploring furan and thiophene as core structures for drug development (Arora et al., 2013).